4-{4-[5-(Aminomethyl)-2-oxo-1,3-oxazolidin-3-YL]phenyl}morpholin-3-one

• CAS No.: 1265682-11-8
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol
• IUPAC Name: 4-[4-[5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]phenyl]morpholin-3-one
• InChI: InChI=1S/C14H17N3O4/c15-7-12-8-17(14(19)21-12)11-3-1-10(2-4-11)16-5-6-20-9-13(16)18/h1-4,12H,5-9,15H2
• InChI Key: DEXXSYVEWAYIGZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CN

Description

This compound is also known as (S)-4-(4-(5-(Aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one hydrochloride. It has a molecular weight of 327.77 and is used as an intermediate in the synthesis of Rivaroxaban, a novel antithrombotic agent.

Synthesis Analysis

The synthesis of this compound involves a novel key intermediate, 4-{4-[(5S)-(Aminomethyl)-2-oxo-l,3-oxazolidin-3-yl]-phenyl}-morpholin-3-one perchlorate. The process to prepare this novel intermediate and the method of preparing Rivaroxaban using this novel intermediate have been described in a patent.

Molecular Structure Analysis

The linear formula of this compound is C14H18ClN3O4.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. and is stored sealed in dry conditions at room temperature. It has a melting point of >276°C.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it is known that Rivaroxaban, which this compound is an intermediate for, is a highly selective direct Factor Xa inhibitor.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The compound is a key intermediate in the synthesis of Rivaroxaban, a novel antithrombotic agent. The processes for its preparation are described as simple, eco-friendly, cost-effective, reproducible, robust, and well amenable on an industrial scale. This suggests potential for continued use and development in the synthesis of Rivaroxaban and possibly other pharmaceuticals.

Synthesis routes and methods

Procedure details